![molecular formula C14H13NO4 B7505057 N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide](/img/structure/B7505057.png)
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide, also known as DBF, is a compound that has been widely studied for its potential applications in scientific research. DBF is a synthetic molecule that belongs to the class of benzodioxin-containing compounds, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, which could explain the anticancer activity of this compound. In addition, this compound has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). In addition, this compound has also been shown to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of diseases such as arthritis and neurodegenerative disorders. This compound has also been shown to have neuroprotective effects, which could be useful in the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide is its potential as a lead compound for the development of new drugs. This compound has been shown to exhibit a range of biological activities, making it a promising candidate for further development. In addition, this compound has a relatively simple chemical structure, which could make it easier to modify and optimize for specific applications. However, one of the limitations of this compound is its relatively low solubility in water, which could make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide. One area of research could be the development of this compound derivatives with improved solubility and bioavailability. Another area of research could be the investigation of the mechanism of action of this compound, which could lead to the identification of new targets for drug development. Finally, the anticancer activity of this compound could be further investigated in preclinical studies to determine its potential as a cancer therapeutic.
Synthesis Methods
The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide involves several steps. The first step is the preparation of 2-furoic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2,3-dihydro-1,4-benzodioxin-6-methanol in the presence of a base to give the desired product, this compound. The purity of the compound can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide has been shown to exhibit a range of biological activities, making it a promising candidate for scientific research. One of the most significant applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. In addition, this compound has also been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which could be useful in the treatment of a range of diseases.
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4/c16-14(12-2-1-5-17-12)15-9-10-3-4-11-13(8-10)19-7-6-18-11/h1-5,8H,6-7,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFKKDXLCVMCDDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CNC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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